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Compound of Interest

Compound Name:
5-Methyl-5-azaspiro[3.5]nonan-8-

one

Cat. No.: B11921179

Get Quote

Executive Summary
The 5-azaspiro[3.5]nonane scaffold represents a privileged structural motif in modern medicinal

chemistry, offering a conformationally restricted alternative to the ubiquitous piperidine ring.[1]

Unlike its isomer 2-azaspiro[3.5]nonane (where the nitrogen resides in the four-membered

ring), the 5-aza variant features a nitrogen atom within the six-membered ring, directly adjacent

to the spiro quaternary center.[1]

This specific geometry creates a unique "alpha-quaternary" steric environment around the

nitrogen, modulating basicity and metabolic susceptibility.[1] However, the 8-position (distal to

the nitrogen) remains sterically accessible and electronically decoupled from the spiro center.

[1] Functionalization at C8 is the primary vector for extending structure-activity relationships

(SAR) into deep binding pockets without disrupting the core's spiro-induced conformational

lock.[1]

This guide details the protocols for accessing 8-substituted derivatives, primarily utilizing the

key intermediate 5-azaspiro[3.5]nonan-8-one.[1]
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Structural Analysis & Strategic Value
Nomenclature and Numbering
Understanding the IUPAC numbering is critical for this scaffold to avoid confusion with other

isomers.

Spiro Junction: Position 4.[1]

Small Ring (Cyclobutane): Positions 1, 2, 3.[1]

Large Ring (Piperidine): Positions 5, 6, 7, 8, 9.[1]

Heteroatom: Nitrogen at Position 5 (adjacent to C4).[2]

Target:Position 8 (Gamma to Nitrogen, Beta to Spiro C9).[1]

In simpler terms, the scaffold is a piperidine ring spiro-fused to a cyclobutane at the 2-position.

[1] Position 8 corresponds to the 4-position of the piperidine ring.[1]

The "Escape from Flatland" Factor
The spiro[3.5] system increases the fraction of sp3-hybridized carbons (

), a metric correlated with improved clinical success.[1] The cyclobutane ring at C4 forces the
piperidine ring into a rigid chair conformation, orienting substituents at C8 into defined axial or
equatorial vectors.[1]

Figure 1: Structural logic of the 5-azaspiro[3.5]nonane scaffold.[1] The C8 position offers a

functionalization vector distal to the sterically crowded spiro-nitrogen junction.[1]

Key Intermediate: 5-Azaspiro[3.5]nonan-8-one[1]
All protocols below utilize 5-azaspiro[3.5]nonan-8-one (often supplied as the HCl salt, CAS

1215534-51-2) as the divergent starting material.[1] If this intermediate is not commercially

available, it can be synthesized via Dieckmann condensation of the appropriate diester

precursors, though commercial sourcing is recommended for efficiency.[1]
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Reagent Preparation Note: The HCl salt must be neutralized in situ or converted to the free

base prior to use in organometallic reactions (Protocols B & C).

Protocol A: Reductive Amination (Library
Generation)
Objective: Installation of diverse amine substituents at C8. Mechanism: Formation of an

iminium ion followed by hydride reduction.[1] Stereochemistry: The spiro-cyclobutane exerts

long-range conformational control, typically favoring the thermodynamic product (equatorial

amine), though mixtures are common.[1]

Materials
Substrate: 5-Azaspiro[3.5]nonan-8-one HCl (1.0 equiv)

Amine Partner: Primary or secondary amine (1.2 equiv)

Reductant: Sodium triacetoxyborohydride (STAB, 1.5 equiv)

Additive: Acetic acid (catalytic) or Ti(OiPr)4 (for difficult amines)[1]

Solvent: 1,2-Dichloroethane (DCE) or DCM.[1]

Step-by-Step Methodology
Free Basing (Optional but recommended): Partition the HCl salt between DCM and sat.

NaHCO3. Dry the organic layer (MgSO4) and concentrate to obtain the free base ketone.[1]

Imine Formation: In a vial, dissolve the ketone (100 mg, 0.57 mmol) and the amine partner

(0.68 mmol) in dry DCE (3 mL).

Critical Step: If using a secondary amine or an aniline, add Titanium(IV) isopropoxide (1.5

equiv) and stir for 4 hours at RT to force imine/enamine formation before adding reductant.

[1]

Reduction: Cool the mixture to 0°C. Add STAB (180 mg, 0.85 mmol) in one portion. If

Ti(OiPr)4 was not used, add glacial acetic acid (1 drop).[1]
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Reaction: Allow to warm to RT and stir for 12–16 hours. Monitor by LC-MS (Look for M+1 of

product; imine intermediate may be visible).[1]

Workup: Quench with sat. NaHCO3 (5 mL).[1] If Titanium was used, quench with 1M NaOH

to precipitate titanium salts, then filter through Celite.[1]

Purification: Extract with DCM (3x). Wash combined organics with brine.[1] Dry (Na2SO4)

and concentrate.[3] Purify via preparative HPLC or silica flash chromatography (MeOH/DCM

gradient with 1% NH4OH).

Protocol B: Gem-Difluorination (Metabolic Blocking)
[1]
Objective: Conversion of the C8 ketone to a gem-difluoro group to block metabolic oxidation

and lower basicity (

modulation). Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]

Step-by-Step Methodology
Setup: Use a plastic or Teflon vessel (fluorinating agents etch glass).[1]

Solvation: Dissolve 5-azaspiro[3.5]nonan-8-one (free base, 1.0 equiv) in anhydrous DCM

under Nitrogen.

Addition: Cool to -78°C. Add DAST (2.5 equiv) dropwise.

Safety: DAST can be explosive at high temperatures.[1] Never heat neat DAST.

Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to RT overnight.

Quench: Pour the reaction mixture slowly into a stirred mixture of sat. NaHCO3 and ice.[1]

Caution: Vigorous CO2 evolution.[1]

Isolation: Extract with DCM. The gem-difluoro product is often volatile; avoid high-vacuum

drying for extended periods.[1]

Protocol C: Suzuki Arylation via Enol Triflate[1]
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Objective: Installing aryl or heteroaryl groups at C8 to create "biaryl-like" spacers. Pathway:

Ketone

Vinyl Triflate

Suzuki Coupling

Hydrogenation (optional).

Step-by-Step Methodology
Part 1: Vinyl Triflate Formation

Dissolve the ketone (1.0 equiv) in dry THF. Cool to -78°C.[1]

Add KHMDS (1.1 equiv, 0.5M in toluene) dropwise.[1] Stir for 30 min to generate the enolate.

Add Comins' Reagent (N-(5-Chloro-2-pyridyl)bis(trifluoromethanesulfonimide), 1.1 equiv)

dissolved in THF.[1]

Stir at -78°C for 2h, then warm to RT.

Quench with water, extract with Et2O.[1] Purify rapidly on neutral alumina (silica can

hydrolyze the triflate).[1]

Part 2: Suzuki-Miyaura Coupling

Combine Vinyl Triflate (1.0 equiv), Arylboronic acid (1.2 equiv), and K2CO3 (3.0 equiv) in

Dioxane/Water (4:1).[1]

Degas with Nitrogen for 10 min.

Add catalyst: Pd(dppf)Cl2·DCM (5 mol%).

Heat at 80-90°C for 4–6 hours.

Result: This yields the C8-ene product.

Optional: Hydrogenate (H2, Pd/C, MeOH) to get the saturated 8-aryl derivative. Note:

Hydrogenation usually occurs from the less hindered face, yielding the cis or trans isomer
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predominantly based on the spiro-ring influence.[1]

Experimental Workflow Summary
Figure 2: Divergent synthesis map starting from the C8 ketone.[1]

Troubleshooting & Critical Parameters
Parameter Observation Corrective Action

N-Protection
Low yields in

oxidation/alkylation steps.[1]

The secondary amine (N5) is

nucleophilic.[1] If performing

non-reductive amination

chemistry, protect N5 with Boc

or Cbz first.[1]

Solubility

Free base oil is insoluble in

water but soluble in organics.

[1] HCl salt is water-soluble.[1]

Ensure the correct form is

used. For reductive amination

in DCE, the free base is

preferred to prevent acid-

catalyzed decomposition of

hydrides.[1]

Stereocontrol
Mixtures of diastereomers at

C8.

The spiro-cyclobutane at C4 is

"distal" but still induces facial

bias.[1] Isolate isomers via

Chiral SFC or Prep-HPLC.[1]

The equatorial isomer usually

elutes later on silica.[1]

Volatility
Loss of product during

evaporation.

8,8-difluoro and simple 8-alkyl

derivatives are low MW.[1] Do

not use high vacuum (< 10

mbar) for extended periods;

use a rotovap at 40°C/150

mbar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry
[bldpharm.com]

2. benchchem.com [benchchem.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. benchchem.com [benchchem.com]

6. 5-Azaspiro[3.5]nonan-8-one hydrochloride | C8H14ClNO | CID 121553451 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 2-Oxa-5-azaspiro[3.5]nonane | C7H13NO | CID 53484586 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [functionalization of 8-position in 5-azaspiro[3.5]nonane].
BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.benchchem.com/pdf/5_Azaspiro_3_5_nonan_2_one_chemical_structure_and_properties.pdf
https://pdf.benchchem.com/2400/A_Comparative_Analysis_of_Azaspiro_3_5_nonane_and_Other_Spirocycles_in_Drug_Discovery.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_5_Azaspiro_3_5_nonan_2_one.pdf
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxa-5-azaspiro_3.5_nonane
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.benchchem.com/product/b11921179?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.benchchem.com/pdf/5_Azaspiro_3_5_nonan_2_one_chemical_structure_and_properties.pdf
https://pdf.benchchem.com/15299/Synthesis_of_the_5_Azaspiro_3_5_nonan_2_one_Scaffold_A_Technical_Guide.pdf
https://pdf.benchchem.com/2400/A_Comparative_Analysis_of_Azaspiro_3_5_nonane_and_Other_Spirocycles_in_Drug_Discovery.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_5_Azaspiro_3_5_nonan_2_one.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://pubchem.ncbi.nlm.nih.gov/compound/121553451
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxa-5-azaspiro_3.5_nonane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxa-5-azaspiro_3.5_nonane
https://www.benchchem.com/product/b11921179/docs#functionalization-of-8-position-in-5-azaspiro-3-5-nonane
https://www.benchchem.com/product/b11921179/docs#functionalization-of-8-position-in-5-azaspiro-3-5-nonane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11921179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b11921179/docs#functionalization-of-8-position-in-5-
azaspiro-3-5-nonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b11921179/docs#functionalization-of-8-position-in-5-azaspiro-3-5-nonane
https://www.benchchem.com/product/b11921179/docs#functionalization-of-8-position-in-5-azaspiro-3-5-nonane
https://www.benchchem.com/product/b11921179?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11921179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

